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Compound of Interest

Compound Name: 5-Fluoro-2-methoxybenzylamine

Cat. No.: B138398 Get Quote

An In-depth Technical Guide on 5-Fluoro-2-
methoxybenzylamine
For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of chemical compounds is paramount. This guide focuses on 5-Fluoro-2-
methoxybenzylamine, providing key identification data.

Core Chemical Data
Precise identification of chemical compounds is fundamental for research and development.

The following table summarizes the key identifiers for 5-Fluoro-2-methoxybenzylamine and

its related isomers for comparative analysis.
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Compound Name CAS Number Molecular Weight

5-Fluoro-2-

methoxybenzylamine
239086-21-6 155.18 g/mol

2-Fluoro-5-

methoxybenzylamine
93071-83-1 155.16 g/mol [1]

5-Fluoro-2-methoxybenzoic

acid
394-04-7 170.14 g/mol [2]

5-Fluoro-2-

methoxybenzaldehyde
19415-51-1 154.14 g/mol

5-Fluoro-2-methoxybenzonitrile 189628-38-4 151.14 g/mol [3]

Note: The primary subject of this guide, 5-Fluoro-2-methoxybenzylamine, is a specific

isomer. It is crucial to distinguish it from other structurally similar compounds, as their chemical

and biological properties may differ significantly.

Experimental Protocols and Further Research
Detailed experimental protocols, signaling pathway involvement, and extensive in-depth

technical data for 5-Fluoro-2-methoxybenzylamine are not readily available in public scientific

literature. This suggests that the compound may be a novel or less-studied molecule.

Researchers interested in this specific isomer may need to conduct foundational research to

establish its properties and potential applications.

Logical Relationships of Related Compounds
To aid in understanding the chemical landscape around this molecule, the following diagram

illustrates the relationship between 5-Fluoro-2-methoxybenzylamine and its related

compounds, which are often precursors or derivatives in synthesis pathways.
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Chemical Relationships of Fluorinated Methoxybenzyl Derivatives

5-Fluoro-2-methoxybenzoic acid
(CAS: 394-04-7)

5-Fluoro-2-methoxybenzylamine
(CAS: 239086-21-6)

Reduction/Amidation

5-Fluoro-2-methoxybenzaldehyde
(CAS: 19415-51-1)

Reductive Amination

5-Fluoro-2-methoxybenzonitrile
(CAS: 189628-38-4)

Reduction
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Caption: Synthetic pathways to 5-Fluoro-2-methoxybenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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